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Compound of Interest

Compound Name:
n'-Benzoyl-2-

chlorobenzohydrazide

Cat. No.: B11969900 Get Quote

Essential Safety and Handling Guide for n'-
Benzoyl-2-chlorobenzohydrazide
This guide provides immediate safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling n'-Benzoyl-2-
chlorobenzohydrazide. The following procedures are based on available data for the

compound and its structural analogs, ensuring a comprehensive approach to laboratory safety.

Chemical and Physical Properties
A summary of the known quantitative data for n'-Benzoyl-2-chlorobenzohydrazide is

presented below. This information is critical for safe handling and storage.

Property Value Reference

Molecular Formula C14H11ClN2O2 [1]

Molecular Weight 274.70200 g/mol [1]

Density 1.308 g/cm³ [1]

Boiling Point 523.7°C at 760 mmHg [1]

Flash Point 270.5°C [1]
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Hazard Identification and Personal Protective
Equipment (PPE)
While specific toxicity data for n'-Benzoyl-2-chlorobenzohydrazide is limited, related

compounds such as 2-Chlorobenzohydrazide are known to cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[2][3] Therefore, a cautious approach is

mandatory. The recommended PPE is detailed below.

PPE Level Equipment

Standard Laboratory Practice (Level D

Equivalent)

Safety glasses, lab coat, nitrile gloves, closed-

toe shoes.[4]

Handling Powder/Potential for Dust (Level C

Equivalent)

Full-face or half-mask air-purifying respirator

(NIOSH approved), chemical-resistant gloves

(double-gloving recommended), chemical-

resistant clothing or lab coat, and safety

goggles.[4][5]

Large Quantities/Risk of Splash

Chemical splash goggles and a face shield

should be used in conjunction.[6] Chemical-

resistant apron or coveralls are also

recommended.

Note: Always work in a well-ventilated area, preferably within a chemical fume hood, especially

when handling the solid form to minimize inhalation of dust.[7]

Experimental Protocols: Safe Handling and
Operational Plan
A systematic approach to handling n'-Benzoyl-2-chlorobenzohydrazide from receipt to

disposal is crucial for laboratory safety.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.
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Verify that the container is properly labeled.

Log the chemical into your laboratory's inventory system.

2. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and strong bases.[2]

Keep the container tightly closed when not in use.[2]

3. Handling and Use:

Engineering Controls: All weighing and handling of the solid material should be conducted in

a certified chemical fume hood to prevent inhalation of dust. Ensure that an eyewash station

and safety shower are readily accessible.[2]

Personal Protective Equipment: At a minimum, wear a lab coat, safety glasses with side

shields, and chemical-resistant gloves. For procedures that may generate dust, upgrade to a

respirator and additional protective clothing as outlined in the PPE table.

Weighing: Use a dedicated spatula and weighing vessel. Clean the balance and surrounding

area immediately after use to remove any residual powder.

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

4. Spill Management:

Minor Spills: For small spills, carefully sweep up the solid material, avoiding dust generation,

and place it into a sealed container for disposal. Clean the spill area with an appropriate

solvent and decontaminate.

Major Spills: Evacuate the area and prevent entry. If the spill is significant or in a poorly

ventilated area, contact your institution's environmental health and safety (EHS) department

immediately.

Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA1136106&productDescription=2-CHLOROBENZHYDRAZIDE+98%2B%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1136106&productDescription=2-CHLOROBENZHYDRAZIDE+98%2B%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1136106&productDescription=2-CHLOROBENZHYDRAZIDE+98%2B%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11969900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical waste generators must adhere to local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[8]

Waste Collection: Collect all waste containing n'-Benzoyl-2-chlorobenzohydrazide,

including contaminated consumables (e.g., gloves, weighing paper), in a designated, sealed,

and clearly labeled hazardous waste container.

Disposal: Dispose of the chemical waste through your institution's EHS-approved hazardous

waste disposal program. Do not dispose of this chemical down the drain or in regular trash.

[8]

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of n'-Benzoyl-2-
chlorobenzohydrazide in a laboratory setting.
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Caption: Workflow for safe handling of n'-Benzoyl-2-chlorobenzohydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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